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Compound of Interest

Compound Name: 2-Benzylcyclohexanone

Cat. No.: B1266569 Get Quote

An In-depth Technical Guide to 2-
Benzylcyclohexanone
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical, chemical, and spectral

properties of 2-Benzylcyclohexanone. It includes detailed experimental protocols for its

synthesis and purification, along with essential safety and handling information. This document

is intended to serve as a core resource for professionals in research, development, and

synthesis applications.

Compound Identification and Properties
2-Benzylcyclohexanone is a cyclic ketone derivative widely utilized as a synthetic

intermediate in the preparation of more complex organic molecules, particularly in the

pharmaceutical and fragrance industries.[1] Its structure features a cyclohexanone ring with a

benzyl group substituted at the α-position to the carbonyl.[1]
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Identifier Value

IUPAC Name 2-benzylcyclohexan-1-one[2]

CAS Number 946-33-8[2]

Molecular Formula C₁₃H₁₆O[2]

Molecular Weight 188.27 g/mol [2]

InChI Key CUYLPYBYCYQGCE-UHFFFAOYSA-N[2]

Canonical SMILES C1CCC(=O)C(C1)CC2=CC=CC=C2[2]

Physical and Chemical Properties
The physical properties of 2-Benzylcyclohexanone are summarized below. It typically

presents as a colorless to pale yellow liquid or low-melting solid at ambient temperature with a

characteristic aromatic odor.[1]

Property Value Reference(s)

Melting Point 28-30 °C [1][3]

Boiling Point 103-105 °C at 0.2 mmHg [1][3]

Density 1.024 g/mL at 25 °C [1][3]

Refractive Index (n²⁰/D) 1.536 [1]

Flash Point >110 °C (>230 °F) [3]

Solubility
Miscible with most organic

solvents.
[4]

logP (Octanol/Water) 2.988 (Calculated) [5]

Spectroscopic Data
Spectroscopic analysis is crucial for the structural confirmation of 2-Benzylcyclohexanone.

Key data from various analytical techniques are presented below.
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Technique Data and Interpretation Reference(s)

¹H NMR

Aromatic Protons (C₆H₅):

Multiplet, ~7.2-7.3 ppm (5H).

Benzylic Methylene (CH₂-Ph):

Complex multiplet, ~2.7-3.1

ppm (2H). Cyclohexanone

Protons: Multiplets, ~1.6-2.5

ppm (9H).

[1]

¹³C NMR

Carbonyl (C=O): ~211 ppm

(Predicted). Aromatic Carbons:

~126-140 ppm (Predicted).

Benzylic Methylene (CH₂-Ph):

~45 ppm (Predicted).

Cyclohexanone Carbons: ~25-

50 ppm (Predicted).

[1][6]

Infrared (IR)

C=O Stretch: 1710-1715 cm⁻¹

(Strong, characteristic for a six-

membered ring ketone).

Aromatic C-H Stretch: 3020-

3080 cm⁻¹. Aliphatic C-H

Stretch: 2850-3000 cm⁻¹.

[1]

Mass Spectrometry (MS)

Molecular Ion [M]⁺: m/z 188.

Base Peak: m/z 91 (Tropylium

ion, [C₇H₇]⁺, from benzylic

cleavage).

[1]

Experimental Protocols
The most common synthesis of 2-Benzylcyclohexanone involves the alkylation of a

cyclohexanone enolate with benzyl bromide. To avoid common issues such as over-alkylation

and O-alkylation, a strong, non-nucleophilic base like lithium diisopropylamide (LDA) is used

under anhydrous conditions at low temperatures to kinetically generate the enolate.[7][8][9]
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Synthesis of 2-Benzylcyclohexanone via Enolate
Alkylation
This protocol describes the preparation of 2-Benzylcyclohexanone from cyclohexanone and

benzyl bromide.

Materials and Reagents:

Diisopropylamine

n-Butyllithium (n-BuLi) in hexanes

Anhydrous Tetrahydrofuran (THF)

Cyclohexanone

Benzyl bromide

Saturated aqueous ammonium chloride (NH₄Cl) solution

Diethyl ether

Anhydrous magnesium sulfate (MgSO₄)

Standard laboratory glassware, flame-dried under an inert atmosphere (Nitrogen or Argon)

Procedure:

LDA Preparation (Enolate Formation): a. In a flame-dried, three-necked flask equipped with a

magnetic stirrer, thermometer, and nitrogen inlet, add anhydrous THF and diisopropylamine

(1.1 equivalents). b. Cool the solution to -78 °C using a dry ice/acetone bath. c. Slowly add

n-BuLi (1.1 equivalents) dropwise while maintaining the temperature at -78 °C. d. Stir the

resulting LDA solution at -78 °C for 30 minutes.

Enolate Formation: a. To the freshly prepared LDA solution, add a solution of cyclohexanone

(1.0 equivalent) in anhydrous THF dropwise, ensuring the temperature remains at -78 °C. b.

Stir the reaction mixture for 2 hours at -78 °C to ensure the complete formation of the lithium

enolate.[10]
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Alkylation: a. Add benzyl bromide (1.2 equivalents) to the enolate solution dropwise at -78

°C. b. After the addition is complete, allow the reaction mixture to slowly warm to room

temperature and stir overnight.

Work-up and Purification: a. Quench the reaction by slowly adding a saturated aqueous

solution of NH₄Cl. b. Transfer the mixture to a separatory funnel and extract the product with

diethyl ether (3 x volumes). c. Combine the organic layers and wash sequentially with 5%

hydrochloric acid, saturated aqueous sodium bicarbonate, and finally with brine.[11] d. Dry

the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the

solvent under reduced pressure using a rotary evaporator.[12] e. Purify the resulting crude oil

by fractional distillation under reduced pressure to yield 2-Benzylcyclohexanone as a

colorless to pale yellow liquid.[11][12]

Experimental Workflow Diagram
The following diagram illustrates the key stages in the synthesis and purification of 2-
Benzylcyclohexanone.
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Caption: Workflow for the synthesis of 2-Benzylcyclohexanone.

Safety and Handling
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2-Benzylcyclohexanone is classified as an irritant.[1] Proper safety precautions must be

observed during its handling and use.

GHS Hazard Statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Measures:

Handle only in a well-ventilated area, preferably a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles,

chemical-resistant gloves (e.g., nitrile), and a lab coat.

Avoid breathing vapors or mist.

Wash hands thoroughly after handling.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. It is

classified as a combustible liquid.

This guide is intended for informational purposes for trained professionals and does not

supersede any institutional safety protocols or detailed safety data sheets (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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